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Compound of Interest

Compound Name: n-Octylcyclohexane

Cat. No.: B162980

In-Depth Technical Guide: n-Octylcyclohexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on n-octylcyclohexane, a saturated hydrocarbon
consisting of a cyclohexane ring substituted with an octyl group.

Molecular and Physical Properties

The fundamental molecular attributes of n-octylcyclohexane are summarized below. This data
is essential for stoichiometric calculations, analytical characterization, and modeling in various
research and development applications.

Property Value Source
Chemical Formula CisaH2s [A1[21031[41[5]
Molecular Weight 196.37 g/mol [31[5][6]
196.3721 g/mol [1][2]

196.378 g/mol [4]

CAS Registry Number 1795-15-9 [1112]

Experimental Protocols
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Detailed experimental methodologies for determining the properties of n-octylcyclohexane
are beyond the scope of this guide. However, standard analytical techniques such as mass
spectrometry and elemental analysis are typically employed to confirm the molecular weight
and formula.

Logical Relationships

The relationship between the chemical name, its formula, and its molecular weight is a
foundational concept in chemistry. The name dictates the structure, from which the molecular
formula is derived. The molecular weight is then calculated from the atomic weights of the
constituent atoms in the formula.
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n-Octylcyclohexane (Cyclohexane ring with an octyl side chain) Ci4aH2s ~196.37 g/mol

Click to download full resolution via product page

Caption: Logical flow from chemical name to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [n-Octylcyclohexane molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162980#n-octylcyclohexane-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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